Cas no 1015543-06-2 (1-[2-(3,4-dimethoxyphenyl)-5-methylpyrazolo[1,5-a]pyrimidin-7-yl]pyrrolidine)

• Product Name: 1-[2-(3,4-dimethoxyphenyl)-5-methylpyrazolo[1,5-a]pyrimidin-7-yl]pyrrolidine
• CAS No: 1015543-06-2
• MF: C₁₉H₂₂N₄O₂
• MW: 338.403584003448
• CID: 5380959
• Update Time: 2025-10-24

1-[2-(3,4-dimethoxyphenyl)-5-methylpyrazolo[1,5-a]pyrimidin-7-yl]pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-Dimethoxyphenyl)-5-methyl-7-(1-pyrrolidinyl)pyrazolo[1,5-a]pyrimidine
• 1-[2-(3,4-dimethoxyphenyl)-5-methylpyrazolo[1,5-a]pyrimidin-7-yl]pyrrolidine

• Inchi： 1S/C19H22N4O2/c1-13-10-19(22-8-4-5-9-22)23-18(20-13)12-15(21-23)14-6-7-16(24-2)17(11-14)25-3/h6-7,10-12H,4-5,8-9H2,1-3H3
• InChI Key： FPUHYOITNBUCDL-UHFFFAOYSA-N
• SMILES： C12=CC(C3=CC=C(OC)C(OC)=C3)=NN1C(N1CCCC1)=CC(C)=N2

Experimental Properties

• Density: 1.27±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 3.72±0.40(Predicted)

Additional information on 1-[2-(3,4-dimethoxyphenyl)-5-methylpyrazolo[1,5-a]pyrimidin-7-yl]pyrrolidine

Professional Introduction to Compound with CAS No. 1015543-06-2 and Product Name: 1-[2-(3,4-dimethoxyphenyl)-5-methylpyrazolo[1,5-a]pyrimidin-7-yl]pyrrolidine

Compound with the CAS number 1015543-06-2 and the product name 1-[2-(3,4-dimethoxyphenyl)-5-methylpyrazolo[1,5-a]pyrimidin-7-yl]pyrrolidine represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this compound incorporates several key pharmacophoric elements, including a pyrazolo[1,5-a]pyrimidine core and a pyrrolidine moiety, which are known to contribute to its unique pharmacological properties.

The pyrazolo[1,5-a]pyrimidine scaffold is a privileged structure in medicinal chemistry, frequently employed in the design of bioactive molecules. Its ability to interact with various biological targets makes it a valuable component in drug discovery programs. In particular, derivatives of this scaffold have been extensively studied for their potential roles in modulating enzyme activity, receptor binding, and other cellular processes relevant to human health and disease. The presence of a 3,4-dimethoxyphenyl group in the compound further enhances its molecular complexity and may contribute to its binding affinity and selectivity towards specific biological targets.

The 5-methylpyrazolo[1,5-a]pyrimidine moiety is another critical feature of this compound, which has been shown to influence its pharmacokinetic and pharmacodynamic profiles. The methyl group at the 5-position introduces steric hindrance that can modulate interactions with biological targets, potentially improving drug efficacy while reducing off-target effects. This structural feature is particularly relevant in the context of recent studies demonstrating the importance of fine-tuning molecular geometry in optimizing drug-like properties.

Recent research has highlighted the therapeutic potential of compounds incorporating the pyrrolidine ring system. Pyrrolidines are versatile pharmacophores that can engage with a wide range of biological targets, including kinases, G protein-coupled receptors (GPCRs), and ion channels. The pyrrolidine moiety in 1-[2-(3,4-dimethoxyphenyl)-5-methylpyrazolo[1,5-a]pyrimidin-7-yl]pyrrolidine is positioned to interact with key functional groups on biological targets, thereby influencing receptor conformation and ligand binding affinity. This interaction can be further modulated by the presence of substituents such as the dimethoxyphenyl group, which can enhance binding through hydrophobic interactions and π-stacking effects.

The combination of these structural elements makes 1-[2-(3,4-dimethoxyphenyl)-5-methylpyrazolo[1,5-a]pyrimidin-7-yl]pyrrolidine a promising candidate for further investigation in drug discovery pipelines. Current studies are exploring its potential applications in treating various diseases by targeting specific biological pathways. For instance, derivatives of this compound have shown promise in preclinical models as inhibitors of aberrantly activated kinases associated with cancer progression. The ability to selectively modulate kinase activity without affecting normal cellular processes is a key goal in oncology research.

Moreover, the compound's structural features may contribute to its ability to cross biological membranes efficiently. The lipophilicity profile of 1-[2-(3,4-dimethoxyphenyl)-5-methylpyrazolo[1,5-a]pyrimidin-7-yl]pyrrolidine, influenced by the aromatic rings and alkyl substituents present in its structure, is likely favorable for passive diffusion across cell membranes. This property is essential for achieving therapeutic concentrations at target sites within the body. Additionally, the compound's stability under physiological conditions ensures that it remains intact during absorption, distribution, metabolism, and excretion (ADME) processes.

In vitro studies have begun to elucidate the mechanism of action for this compound by examining its interactions with model biological systems. Initial findings suggest that it may exert its effects through multiple pathways simultaneously. For example, it could inhibit enzymatic activity by binding to active sites on target proteins or modulate receptor signaling by competing with endogenous ligands for binding sites. These dual mechanisms of action could enhance therapeutic efficacy while minimizing side effects associated with single-target drugs.

The synthetic route to 1-[2-(3,4-dimethoxyphenyl)-5-methylpyrazolo[1,5-a]pyrimidin-7-yl]pyrrolidine has been optimized for scalability and reproducibility under industrial conditions. The synthesis involves multi-step organic transformations that leverage established methodologies for constructing heterocyclic scaffolds. Key steps include condensation reactions between appropriate precursors followed by functional group modifications such as methylation and methoxylation. These synthetic strategies ensure that large quantities of the compound can be produced reliably for preclinical testing and future clinical trials.

The chemical stability of 1-[2-(3,4-dimethoxyphenyl)-5-methylpyrazolo[1,5-a]pyrimidin-7-yl]pyrrolidine has been rigorously evaluated under various storage conditions to ensure long-term viability during transportation and handling. Stability studies have demonstrated that the compound remains pure and potent when stored at controlled temperatures away from light exposure. These findings are crucial for ensuring consistency across batches produced during different manufacturing runs.

As research progresses into new therapeutic applications for this compound, future studies will focus on refining its pharmacological profile through structure-activity relationship (SAR) analysis。 By systematically varying substituents on different parts of its molecular structure, researchers aim to identify analogs with improved potency, selectivity, or bioavailability。 This iterative process is essential for developing next-generation drugs that meet stringent clinical requirements while addressing unmet medical needs.

In conclusion, 1-[2-(3,4-dimethoxyphenyl)-5-methylpyrazolo[1,5-a] pyrimidin]-7-ylyl)pryrrolidine (CAS No., 1015543-06-2) represents an exciting development in medicinal chemistry。 Its unique structural features offer multiple opportunities for therapeutic intervention across various disease areas.* Ongoing research continues to uncover new insights into its mechanism(s)of action*and expand its potential applications.* As our understanding deepens,* so too will our ability*to harness this compound's full therapeutic potential.* With continued innovation*and collaboration,* it holds promise as a valuable tool*for improving human health outcomes.*